dTDP-beta-L-daunosamine

• Molecular Formula: C16H27N3O13P2
• Molecular Weight: 531.35 g/mol
• IUPAC Name: [(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl] [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]phosphoryl] hydrogen phosphate
• InChI: InChI=1S/C16H27N3O13P2/c1-7-5-19(16(23)18-15(7)22)12-4-10(20)11(30-12)6-28-33(24,25)32-34(26,27)31-13-3-9(17)14(21)8(2)29-13/h5,8-14,20-21H,3-4,6,17H2,1-2H3,(H,24,25)(H,26,27)(H,18,22,23)/t8-,9-,10-,11+,12+,13+,14+/m0/s1
• InChI Key: CEQVCLWWGAYCPR-QUTCXQLSSA-N
• Isomeric SMILES: C[C@H]1[C@H]([C@H](C[C@H](O1)OP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H](C[C@@H](O2)N3C=C(C(=O)NC3=O)C)O)N)O
• Canonical SMILES: CC1C(C(CC(O1)OP(=O)(O)OP(=O)(O)OCC2C(CC(O2)N3C=C(C(=O)NC3=O)C)O)N)O

Description

DTDP-beta-L-daunosamine is a dTDP-sugar having beta-L-daunosamine as the sugar component. It has a role as a bacterial metabolite. It derives from a daunosamine. It is a conjugate acid of a this compound(1-).

Scientific Research Applications

Biosynthetic Pathway Insights

• dTDP-L-Daunosamine in Anthracycline Glycosylation : dTDP-L-daunosamine plays a crucial role in the bioactivity of anthracyclines like daunorubicin and doxorubicin, which are potent anticancer agents. Alteration in the sugar moiety can lead to chemotherapeutic drugs with lower cardiotoxicity, such as epirubicin. The in vitro reconstitution of the enzymes involved in the biosynthesis of dTDP-L-daunosamine from the daunorubicin/doxorubicin pathway has provided significant insights into the assembly of this precursor and potential for "glycodiversification" of natural products (Mohideen et al., 2021).

Enzymatic Synthesis and Modification

• AknK in Anthracycline Biosynthesis : AknK, a glycosyltransferase, plays a role in the biosynthesis of the antitumor drug aclacinomycin A, an anthracycline containing a C(7)-O-trisaccharide chain of L-2-deoxysugars. AknK can catalyze the addition of dTDP-L-2-deoxyfucose to rhodosaminyl aklavinone, as well as accept dTDP-L-daunosamine to build alternate disaccharides on variant anthracycline backbones (Lu et al., 2004).

Epimerase Function in Bacteria

• Epimerase Roles in S. peucetius : Streptomyces peucetius, a producer of the antitumor drug doxorubicin, contains genes encoding for dTDP-4-keto-6-deoxyglucose 3,5-epimerases, which are involved in the biosynthesis of dTDP-l-daunosamine. These enzymes demonstrate specificity and independence in their native roles within their respective biosynthetic pathways (Singh et al., 2012).

dTDP-daunosamine in Anthracycline Biosynthesis

• Role of DnmZ in Anthracycline Biosynthesis : DnmZ, a flavin monooxygenase involved in the anthracycline biosynthetic pathway, catalyzes the oxidation of the amine of dTDP-L-epi-vancosamine. Its role is crucial in synthesizing the acetal moiety attached to C4 of L-daunosamine in anthracyclines like baumycin (Sartor et al., 2015).